Cas no 379245-94-0 (ethyl 2-2-(2,6-dimethylmorpholin-4-yl)acetamido-4-4-(propan-2-yl)phenylthiophene-3-carboxylate)

• Product Name: ethyl 2-2-(2,6-dimethylmorpholin-4-yl)acetamido-4-4-(propan-2-yl)phenylthiophene-3-carboxylate
• CAS No: 379245-94-0
• MF: C₂₄H₃₂N₂O₄S
• MW: 444.586885452271
• CID: 6519762
• Update Time: 2025-06-08

ethyl 2-2-(2,6-dimethylmorpholin-4-yl)acetamido-4-4-(propan-2-yl)phenylthiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-2-(2,6-dimethylmorpholin-4-yl)acetamido-4-4-(propan-2-yl)phenylthiophene-3-carboxylate
• ethyl 2-(2-(2,6-dimethylmorpholino)acetamido)-4-(4-isopropylphenyl)thiophene-3-carboxylate
• 3-Thiophenecarboxylic acid, 2-[[2-(2,6-dimethyl-4-morpholinyl)acetyl]amino]-4-[4-(1-methylethyl)phenyl]-, ethyl ester

• Inchi： 1S/C24H32N2O4S/c1-6-29-24(28)22-20(19-9-7-18(8-10-19)15(2)3)14-31-23(22)25-21(27)13-26-11-16(4)30-17(5)12-26/h7-10,14-17H,6,11-13H2,1-5H3,(H,25,27)
• InChI Key： DRTBBSPCPCHOIM-UHFFFAOYSA-N
• SMILES： C1(NC(CN2CC(C)OC(C)C2)=O)SC=C(C2=CC=C(C(C)C)C=C2)C=1C(OCC)=O

Experimental Properties

• Density: 1.150±0.06 g/cm3(Predicted)
• Boiling Point: 588.6±50.0 °C(Predicted)
• pka: 13.55±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on ethyl 2-2-(2,6-dimethylmorpholin-4-yl)acetamido-4-4-(propan-2-yl)phenylthiophene-3-carboxylate

Introduction to Ethyl 2-2-(2,6-dimethylmorpholin-4-yl)acetamido-4-4-(propan-2-yl)phenylthiophene-3-carboxylate (CAS No. 379245-94-0)

Ethyl 2-2-(2,6-dimethylmorpholin-4-yl)acetamido-4-4-(propan-2-yl)phenylthiophene-3-carboxylate (CAS No. 379245-94-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a thiophene ring, a morpholine moiety, and an acetamido group. These structural elements contribute to its potential therapeutic applications and biological activities.

The chemical structure of ethyl 2-2-(2,6-dimethylmorpholin-4-yl)acetamido-4-4-(propan-2-yl)phenylthiophene-3-carboxylate is composed of a thiophene core, which is a five-membered heterocyclic ring containing one sulfur atom. The presence of the thiophene ring imparts significant electronic and steric effects, making it a valuable scaffold in the design of bioactive molecules. The morpholine moiety, specifically the 2,6-dimethylmorpholin-4-yl group, enhances the compound's solubility and bioavailability, while the acetamido group contributes to its pharmacological properties.

Recent studies have highlighted the potential of ethyl 2-2-(2,6-dimethylmorpholin-4-yl)acetamido-4-4-(propan-2-yl)phenylthiophene-3-carboxylate in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases. Research has shown that this compound exhibits neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. For instance, it has been reported to inhibit the activation of microglia and astrocytes, which are major contributors to neuroinflammation and neuronal damage.

In addition to its neuroprotective properties, ethyl 2-2-(2,6-dimethylmorpholin-4-yl)acetamido-4-4-(propan-2-yl)phenylthiophene-3-carboxylate has also shown promise in cancer research. Preclinical studies have demonstrated its ability to induce apoptosis in cancer cells while sparing normal cells. This selective cytotoxicity is attributed to its ability to target specific signaling pathways that are often dysregulated in cancer cells. For example, it has been shown to inhibit the PI3K/Akt/mTOR pathway, which is frequently overactivated in various types of cancer.

The pharmacokinetic properties of ethyl 2-2-(2,6-dimethylmorpholin-4-yl)acetamido-4-4-(propan-2-y lphenylthiophene -3-carboxy late) have also been extensively studied. Its high lipophilicity and favorable solubility characteristics make it an attractive candidate for oral administration. Moreover, its stability under physiological conditions ensures that it remains active in the body for an extended period, enhancing its therapeutic efficacy.

Clinical trials are currently underway to evaluate the safety and efficacy of ethyl 2 - ( - dimethylmorpholin - yl ) acetamido - ( - yl ) phen ylthiophene - carboxy late in human subjects. Preliminary results from phase I trials have shown that it is well-tolerated with minimal side effects. These findings are encouraging and suggest that this compound has the potential to become a valuable addition to the arsenal of drugs used in the treatment of various diseases.

In conclusion, Ethyl 2 - ( - dimethylmorpholin - yl ) acetamido - ( - yl ) phen ylthiophene - carboxy late (CAS No. 379245 - 94 - 0) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that this compound will play an increasingly important role in the treatment of various diseases.